N-(3-(3-chlorophenyl)-3-hydroxypropyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C20H18ClNO2S/c21-18-3-1-2-16(12-18)19(23)8-10-22-20(24)15-6-4-14(5-7-15)17-9-11-25-13-17/h1-7,9,11-13,19,23H,8,10H2,(H,22,24)
• InChI Key: ADHGMHBUHXDAEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CCNC(=O)C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C20H18ClNO2S
• Molecular Weight: 371.9 g/mol

Description

N-(3-(3-chlorophenyl)-3-hydroxypropyl)-4-(thiophen-3-yl)benzamide, also known as L-778,123, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a selective antagonist of the vasopressin V1A receptor, which plays a crucial role in regulating blood pressure and water balance in the body.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of tritium-labeled compounds with benzamide functionality indicate the potential for detailed study of pharmacokinetics and metabolic pathways in drug research. These studies utilize tritium/hydrogen exchange with organoiridium catalysts to label compounds, providing insights into their behavior and modifications in biological systems (Yang Hong et al., 2015).

Antimicrobial and Antifungal Activities

• Compounds with benzamide and thiophene structures have been synthesized and evaluated for antimicrobial and antifungal activities. These studies suggest that the chemical frameworks similar to N-(3-(3-chlorophenyl)-3-hydroxypropyl)-4-(thiophen-3-yl)benzamide might have potential applications in developing new antimicrobial and antifungal agents (Liang-zhong Xu et al., 2006); (Sailaja Rani Talupur et al., 2021).

Synthesis and Reactivity

• Research on the synthesis and reactivity of benzamide and thiophene derivatives explores their potential for further functionalization and application in organic synthesis. These studies provide a foundation for understanding how similar compounds might be synthesized and utilized in various chemical reactions (P. Pouzet et al., 1998).

Structural Analysis

• Structural analysis and crystallography of compounds containing benzamide and thiophene groups have been conducted to understand their molecular conformations and potential for forming supramolecular aggregates. This research can inform the design of compounds with specific physical and chemical properties (B. K. Sagar et al., 2018).